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Compound of Interest

Compound Name: Tridecyl phosphite

CAS No.: 2929-86-4

Cat. No.: B147561

Get Quote

For researchers, scientists, and drug development professionals working with polymeric

materials, ensuring long-term stability is paramount. Phosphite stabilizers are a crucial class of

secondary antioxidants that protect polymers from degradation during high-temperature

processing and throughout their service life. This guide provides an objective comparison of the

cost-effectiveness of tridecyl phosphite and its prominent commercial alternatives, supported

by available performance data and detailed experimental protocols.

Executive Summary
Tridecyl phosphite is a workhorse liquid phosphite stabilizer offering a good balance of

performance and cost, particularly in polyolefins. However, for applications demanding higher

thermal stability, superior color retention, and enhanced hydrolytic resistance, alternatives such

as Irgafos 168, Doverphos S-9228, and Weston 705 present compelling, albeit often more

expensive, options. The ultimate choice depends on the specific polymer, processing

conditions, and end-use requirements, particularly in sensitive applications like pharmaceutical

packaging.
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Phosphite stabilizers function as secondary antioxidants by decomposing hydroperoxides,

which are primary initiators of polymer degradation.[1] This action prevents chain scission and

cross-linking, thereby preserving the mechanical and aesthetic properties of the polymer.[1]

They are often used in synergy with primary antioxidants, such as hindered phenols, to provide

comprehensive protection.[2]

Comparative Analysis of Key Phosphite Stabilizers
This guide focuses on a comparative analysis of tridecyl phosphite against three widely used

commercial alternatives:

Tridecyl Phosphite (TDP): A general-purpose liquid alkyl phosphite known for its good cost-

performance balance.[3]

Irgafos 168: A solid, sterically hindered aryl phosphite, widely regarded as an industry

standard for high-performance applications.[4]

Doverphos S-9228: A high molecular weight, solid diphosphite stabilizer known for its

exceptional thermal and hydrolytic stability.[5]

Weston 705: A modern, nonylphenol-free liquid phosphite offering a favorable regulatory

profile and good performance.[4]

Physical and Chemical Properties
A fundamental comparison begins with the physical and chemical properties of these

stabilizers, which influence their handling, processing, and performance characteristics.
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Property
Tridecyl
Phosphite

Irgafos 168
Doverphos S-
9228

Weston 705

Chemical Name
Tris(tridecyl)

phosphite

Tris(2,4-di-tert-

butylphenyl)

phosphite

Bis(2,4-

dicumylphenyl)

pentaerythritol

diphosphite

Proprietary

CAS Number 2929-86-4[6] 31570-04-4[7] 154862-43-8[8] 939402-02-5[9]

Molecular Weight

( g/mol )
~503[10] ~647[7] ~853[8] Not disclosed

Physical Form Liquid[11] Solid Powder[7] Solid Powder[5] Liquid[9]

Phosphorus

Content (%)
~6.2% ~4.8% ~7.3% ~5.2%[9]

Performance Comparison
The effectiveness of a stabilizer is primarily judged by its ability to maintain the polymer's

integrity during processing and aging. Key performance indicators include Melt Flow Index

(MFI) stability and Yellowness Index (YI). While direct, side-by-side quantitative data under

identical conditions is limited in publicly available literature, the following table summarizes the

reported performance characteristics.

Performance
Metric

Tridecyl
Phosphite

Irgafos 168
Doverphos S-
9228

Weston 705

Melt Flow

Stability
Good Excellent[4] Superior[5] Very Good[4]

Color Stability

(YI)
Moderate Excellent[4] Superior[5] Very Good[4]

Hydrolytic

Stability
Moderate High[4] Excellent[5] Good[4]

Volatility Low to Moderate Low[12] Very Low[5] Low
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Note: Performance can vary depending on the polymer matrix, processing temperature, and

the presence of other additives.

Cost-Effectiveness Analysis
A precise cost-effectiveness analysis is challenging due to fluctuating market prices and the

lack of publicly available bulk pricing. However, based on available retail pricing and qualitative

industry reports, a general cost-performance positioning can be established.
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Stabilizer
Indicative Price
Range (USD/kg)

Performance Tier
Cost-Effectiveness
Summary

Tridecyl Phosphite $3.50 - $4.00[13] Mid

A cost-effective option

for general-purpose

applications where

moderate

performance is

sufficient.

Irgafos 168 ~$4.20[14] High

Offers a strong

balance of high

performance and

reasonable cost,

making it a popular

choice for demanding

applications.

Doverphos S-9228 Higher Premium

The higher price is

justified by its superior

thermal and hydrolytic

stability, making it

ideal for high-

temperature

processing and long-

term applications.

Weston 705 Mid to High High

A competitive option,

particularly where a

liquid, nonylphenol-

free stabilizer with a

good regulatory profile

is required.

Disclaimer: The provided price ranges are based on limited, publicly available data and may

not reflect actual bulk purchasing prices.
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To ensure objective and reproducible comparisons of stabilizer performance, standardized

testing methodologies are crucial. The following are summaries of key experimental protocols

for evaluating the performance of phosphite stabilizers.

Melt Flow Index (MFI) Measurement (ASTM D1238)
The Melt Flow Index is a measure of the ease of flow of a molten thermoplastic polymer. A

stable MFI after processing indicates effective stabilization against polymer chain degradation.

Apparatus: A standard melt flow indexer.

Procedure:

A specified amount of the polymer, compounded with the stabilizer, is loaded into the

heated barrel of the MFI apparatus (e.g., 230°C for polypropylene).

The material is preheated for a specified time.

A standard weight is applied to the piston, forcing the molten polymer through a die of a

specified length and diameter.

The extrudate is collected over a set period and weighed.

Calculation: The MFI is expressed in grams of polymer per 10 minutes (g/10 min).

Yellowness Index (YI) Measurement (ASTM E313 /
D1925)
The Yellowness Index quantifies the degree of yellowing in a plastic sample, which is often an

indicator of degradation.

Apparatus: A spectrophotometer.

Procedure:

Test plaques of a standardized thickness are prepared from the stabilized polymer.

The spectrophotometer is calibrated using a white standard.
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The tristimulus values (X, Y, Z) of the sample are measured.

Calculation: The Yellowness Index is calculated using the formula: YI = [100 * (Cx * X - Cz *

Z)] / Y, where Cx and Cz are coefficients dependent on the illuminant and observer. A lower

YI value indicates better color stability.

Oxidation Induction Time (OIT) (ASTM D3895)
OIT is a measure of the thermal-oxidative stability of a material.

Apparatus: A Differential Scanning Calorimeter (DSC).

Procedure:

A small sample of the stabilized polymer is heated to a constant isothermal temperature in

an inert nitrogen atmosphere.

The atmosphere is then switched to oxygen.

Determination: The OIT is the time from the introduction of oxygen until the onset of the

exothermic oxidation peak. A longer OIT indicates greater stability.[15]

Visualizing Mechanisms and Workflows
To further clarify the concepts discussed, the following diagrams illustrate the key pathways

and processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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